Cas no 2244462-01-7 (ethyl 3-hydroxypiperidine-3-carboxylate hydrochloride)

• Product Name: ethyl 3-hydroxypiperidine-3-carboxylate hydrochloride
• CAS No: 2244462-01-7
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 4711509
• Update Time: 2025-10-05

ethyl 3-hydroxypiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-hydroxypiperidine-3-carboxylate hydrochloride

• Inchi： 1S/C8H15NO3.ClH/c1-2-12-7(10)8(11)4-3-5-9-6-8;/h9,11H,2-6H2,1H3;1H
• InChI Key： DPXUFKBBTWWRKW-UHFFFAOYSA-N
• SMILES： N1CCCC(O)(C(OCC)=O)C1.[H]Cl

Additional information on ethyl 3-hydroxypiperidine-3-carboxylate hydrochloride

Comprehensive Overview of Ethyl 3-Hydroxypiperidine-3-Carboxylate Hydrochloride (CAS No. 2244462-01-7)

Ethyl 3-hydroxypiperidine-3-carboxylate hydrochloride (CAS No. 2244462-01-7) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its piperidine backbone and ester functional group, has garnered attention due to its potential role in drug discovery and synthesis. The presence of both hydroxyl and carboxylate groups makes it a versatile intermediate for modifying bioactive molecules.

In recent years, the demand for piperidine derivatives like ethyl 3-hydroxypiperidine-3-carboxylate hydrochloride has surged, driven by their utility in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in its stereochemical properties, which influence binding affinity in target proteins. The compound’s hydrochloride salt form enhances solubility, a critical factor for bioavailability in preclinical studies.

The synthesis of CAS No. 2244462-01-7 involves multi-step organic reactions, including esterification and selective hydroxylation. Advanced techniques like HPLC purification ensure high purity, meeting the stringent requirements of pharmaceutical-grade intermediates. Analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity.

From an industrial perspective, ethyl 3-hydroxypiperidine-3-carboxylate hydrochloride aligns with the growing trend of green chemistry. Manufacturers are optimizing synthetic routes to minimize waste and energy consumption, addressing concerns about sustainable production. This resonates with the broader push for environmentally friendly APIs (Active Pharmaceutical Ingredients).

Frequently searched questions related to this compound include: "What is the role of piperidine in drug design?" and "How does hydrochloride improve drug solubility?". These reflect the compound’s relevance in medicinal chemistry and formulation science. Additionally, its CAS number is often queried for regulatory compliance and patent literature searches.

Emerging applications of ethyl 3-hydroxypiperidine-3-carboxylate hydrochloride extend to peptide mimetics and prodrug development, areas gaining traction due to advancements in targeted drug delivery. Its structural flexibility allows for derivatization, enabling researchers to explore novel pharmacophores.

In summary, CAS No. 2244462-01-7 represents a critical building block in modern organic synthesis, bridging academic research and industrial innovation. Its unique chemical profile continues to inspire solutions for challenging therapeutic targets, making it a focal point in high-value chemical manufacturing.